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An In-depth Technical Guide to the Toxicological Profile of n-Butyl L-Lactate

Foreword
Prepared for researchers, scientists, and drug development professionals, this guide offers a

comprehensive technical overview of the toxicological profile of n-Butyl L-Lactate. As a Senior

Application Scientist, the following sections synthesize publicly available data with established

toxicological principles to provide a thorough understanding of the safety and hazard profile of

this widely used solvent and chemical intermediate. The structure of this document is designed

to logically flow from fundamental properties to detailed toxicological endpoints, ensuring a

clear and in-depth narrative.

Executive Summary
n-Butyl L-Lactate is a biodegradable ester solvent with a favorable environmental profile and a

range of applications in coatings, pharmaceuticals, and flavorings.[1] Its toxicological profile is

characterized by low acute toxicity via oral and dermal routes. The primary hazards are

associated with direct contact, leading to skin and eye irritation, and inhalation of high

concentrations of vapor, which can cause respiratory tract irritation and central nervous system

effects such as headache and drowsiness.[2][3] It is metabolized via hydrolysis into

endogenous substances, lactic acid and n-butanol. While specific data on genotoxicity and
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reproductive toxicity for n-Butyl L-Lactate are limited, assessments based on structural

analogs and its metabolic fate suggest a low potential for these effects.[4] This document

provides a detailed examination of the available toxicological data, human health effects,

environmental impact, and the standardized methodologies used to assess these endpoints.

Chemical Identity and Physicochemical Properties
n-Butyl L-Lactate (CAS: 34451-19-9; EC: 205-316-4) is the butyl ester of L-lactic acid.[3] It is a

clear, colorless liquid with a mild, characteristic odor.[5] Its properties as a solvent are derived

from its ester and hydroxyl functional groups.[6]

Property Value Reference(s)

Molecular Formula C₇H₁₄O₃ [3]

Molecular Weight 146.18 g/mol [3]

CAS Number 34451-19-9 (L-Lactate) [7]

Boiling Point 188 °C (370 °F) [3]

Melting Point -43 °C (-45 °F) [3]

Flash Point 71 °C (160 °F) [3]

Density 0.98 g/cm³ (at 20 °C) [3]

Vapor Pressure 0.4 mmHg (at 20 °C) [3]

Water Solubility Slightly soluble [3]

Autoignition Temp. 382 °C (720 °F) [3]

Metabolism and Toxicokinetics
The toxicokinetics of n-Butyl L-Lactate are primarily dictated by its ester structure. Upon

absorption, it is expected to be rapidly hydrolyzed by non-specific esterase enzymes present in

the blood, liver, and other tissues.

Metabolic Pathway: The primary metabolic pathway involves a simple hydrolysis reaction.
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Hydrolysis: n-Butyl L-Lactate is cleaved into L-lactic acid and n-butanol.

Further Metabolism:

L-lactic acid: An endogenous substance that enters the body's normal metabolic pathways

(e.g., the Cori cycle, citric acid cycle).

n-Butanol: Is sequentially oxidized to n-butyraldehyde and then to n-butyric acid, which

can be further metabolized via fatty acid pathways.[3]
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Caption: Metabolic hydrolysis of n-Butyl L-Lactate.

This rapid breakdown into common metabolic intermediates suggests a low potential for

bioaccumulation.

Toxicological Endpoints
Acute Toxicity
n-Butyl L-Lactate exhibits a low order of acute toxicity via oral and dermal routes.

Route Species Value (LD₅₀) Reference(s)

Oral Rat >2000 mg/kg [3]

Oral Rabbit >5 g/kg [1][3]

Dermal Rat >5000 mg/kg [3]

Dermal Rabbit >5 g/kg [3]
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No specific animal data for acute inhalation toxicity (LC₅₀) is readily available. However, human

exposure data indicates that high vapor concentrations can cause respiratory irritation and

central nervous system depression.[3][5] Symptoms of acute overexposure via inhalation may

include headache, drowsiness, dizziness, nausea, and vomiting.[2][5]

Skin and Eye Irritation
Multiple sources classify n-Butyl L-Lactate as a skin and eye irritant.[2][8]

Skin Irritation: Direct contact may cause moderate inflammation, redness, swelling, and

blistering.[5] Prolonged or repeated exposure can lead to defatting of the skin, resulting in

cracking, flaking, or contact dermatitis.[5]

Eye Irritation: The substance is considered a serious eye irritant.[8] Contact can cause

stinging, tearing, redness, swelling, and blurred vision.[8]

Skin Sensitization
A comprehensive safety assessment of lactate esters concluded that they are not skin

sensitizers.[4][9] This conclusion is based on studies of various lactate esters, where no

sensitization potential was observed.

The GPMT is a standard method to assess the skin sensitization potential of a substance.[10]

Induction Phase 1 (Intradermal): Guinea pigs receive intradermal injections of the test

substance, with and without an adjuvant (e.g., Freund's Complete Adjuvant), to maximize the

immune response.

Induction Phase 2 (Topical): One week later, the same skin area is treated with a topical

application of the test substance at a non-irritating concentration.

Challenge Phase: After a two-week rest period, a non-irritating concentration of the test

substance is applied topically to a naive skin site.

Evaluation: The challenge site is observed for signs of erythema and edema at 24 and 48

hours. The incidence and severity of the skin reactions in the test group are compared to a

non-treated control group.[11]
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Caption: Workflow of the Guinea Pig Maximization Test (GPMT).

Repeated Dose Toxicity
Data on repeated dose toxicity is primarily from inhalation studies. A subacute inhalation study

on several lactate esters, including n-butyl lactate, identified the nasal cavity as the primary

target organ.[4][9]

Key Study Finding: Degenerative and regenerative changes in the nasal epithelium were

observed.

No-Observed-Adverse-Effect Level (NOAEL): The NOAEL for n-butyl lactate vapor was

determined to be 200 mg/m³.[4][9]

Systemic Effects: Systemic toxicity was not observed except at very high, irritating

concentrations (≥1800 mg/m³).[4][9]

Information on sub-chronic (e.g., 90-day) oral or dermal toxicity studies for n-Butyl L-Lactate is

not readily available in the public literature.

Genotoxicity
Specific genotoxicity studies (e.g., Ames test, in vitro chromosomal aberration assay) on n-
Butyl L-Lactate are not publicly available. However, based on its simple chemical structure

and its rapid hydrolysis into endogenous compounds, the potential for genotoxicity is

considered low.

This in vitro assay is a primary screening test for identifying substances that can cause gene

mutations.[12]

Test System: Histidine-dependent strains of Salmonella typhimurium (and often Escherichia

coli) are used, which cannot grow in a histidine-free medium.

Exposure: The bacterial strains are exposed to the test substance at various concentrations,

both with and without an external metabolic activation system (S9 mix from rat liver) to

simulate mammalian metabolism.
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Principle: If the test substance is a mutagen, it will cause a reverse mutation (reversion) in

the bacteria, allowing them to synthesize their own histidine and form colonies on a histidine-

free agar plate.

Evaluation: The number of revertant colonies is counted and compared to the number of

spontaneous revertant colonies in the negative control. A significant, dose-related increase in

revertant colonies indicates a positive (mutagenic) result.[13]

Carcinogenicity
According to the New Jersey Department of Health and Senior Services, n-Butyl L-Lactate
has not been tested for its ability to cause cancer in animals.[2] Given the lack of genotoxic

potential and the absence of alerts from its structural class, a carcinogenic effect is not

expected.

Reproductive and Developmental Toxicity
No specific reproductive or developmental toxicity studies (e.g., OECD 414 or 421) on n-Butyl
L-Lactate are available. Safety assessments have relied on a read-across approach to its

metabolites, n-butanol and lactic acid, for which extensive data exists.[4] This approach

suggests a low risk for reproductive and developmental effects at non-maternally toxic doses.

Human Health Effects
The primary route of occupational exposure is inhalation. Human data indicates that n-Butyl L-
Lactate is an irritant at relatively low concentrations.

Observed Effects: Prolonged exposures at approximately 7 ppm (with peaks to 11 ppm)

caused headache, and irritation of the pharyngeal and laryngeal mucosa with coughing in

workers.[14] Some individuals also experienced nausea and sleepiness. Effects were

sometimes noted at concentrations as low as 4 ppm.[14]

No Effect Level: No adverse effects were reported at concentrations of 1.4 ppm.[14]

Occupational Exposure Limits (OELs):
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Organization Limit Reference(s)

NIOSH (REL) 5 ppm (25 mg/m³) TWA (10-hr) [3]

ACGIH (TLV) 5 ppm TWA (8-hr) [7]

These limits are established to protect workers from the risk of irritation, headache, and nausea

associated with exposure.[14]

Environmental Fate and Ecotoxicity
n-Butyl L-Lactate is considered to have a favorable environmental profile.

Biodegradability: It is readily biodegradable, breaking down into lactic acid and butanol,

which are further mineralized.[15][16] This prevents accumulation in soil or water systems.

[15]

Ecotoxicity: It demonstrates low toxicity to aquatic organisms.

Fish: LC₅₀ (96 hr) for Danio rerio (zebrafish) is 75 mg/L.[17]

Algae: ErC₅₀ (72 hr) is reported, indicating low to moderate toxicity.[17]

Studies on lactate esters conclude they have generally favorable environmental

characteristics when aquatic toxicity is considered alongside their rapid biodegradation.

[16][18]

Regulatory Status and Safety Assessment Summary
GHS Classification: Typically classified as a Flammable Liquid (Category 4), Skin Irritant

(Category 2), and Serious Eye Irritant (Category 2A).[8] May also include Specific Target

Organ Toxicity - Single Exposure (Category 3) for respiratory tract irritation.

FDA: Approved as a food additive (flavoring agent).[3]

Overall Assessment: The available data indicates that n-Butyl L-Lactate is of low systemic

toxicity. The primary risks are associated with local irritant effects on the skin, eyes, and

respiratory tract from direct or high-level exposure. Standard industrial hygiene practices,
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such as ensuring adequate ventilation and using personal protective equipment (gloves, eye

protection), are sufficient to mitigate these risks in an occupational setting.[2]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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